Cas no 120888-12-2 (Phenol, 2,6-dimethoxy-, methanesulfonate)

• Product Name: Phenol, 2,6-dimethoxy-, methanesulfonate
• CAS No: 120888-12-2
• MF: C₉H₁₄O₆S
• MW: 250.268862247467
• CID: 1211560
• PubChem ID: 71339814
• Update Time: 2025-04-20

Phenol, 2,6-dimethoxy-, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dimethoxy-, methanesulfonate
• 2,6-dimethoxyphenol,methanesulfonic acid
• 120888-12-2
• DTXSID50767156
• Methanesulfonic acid--2,6-dimethoxyphenol (1/1)

• Inchi： 1S/C8H10O3.CH4O3S/c1-10-6-4-3-5-7(11-2)8(6)9;1-5(2,3)4/h3-5,9H,1-2H3;1H3,(H,2,3,4)
• InChI Key： FHEMZDRZXFFAAU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(C)C1C=CC=C(C=1O)OC

Computed Properties

• Exact Mass: 250.05110934g/mol
• Monoisotopic Mass: 250.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų